Cas no 14790-63-7 (1-(chloromethoxy)-4-nitrobenzene)

• Product Name: 1-(chloromethoxy)-4-nitrobenzene
• CAS No: 14790-63-7
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 2778389
• PubChem ID: 53748911
• Update Time: 2025-06-25

1-(chloromethoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethoxy)-4-nitrobenzene
• Benzene, 1-(chloromethoxy)-4-nitro-
• SCHEMBL10501147
• F8884-5431
• 14790-63-7
• DTXSID50706388
• CS-0265815
• AKOS017529170
• EN300-646377

• Inchi： 1S/C7H6ClNO3/c8-5-12-7-3-1-6(2-4-7)9(10)11/h1-4H,5H2
• InChI Key： CZTSFCVWZASDQJ-UHFFFAOYSA-N
• SMILES： ClCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.0036207Da
• Monoisotopic Mass: 187.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(chloromethoxy)-4-nitrobenzene

Recent Advances in the Study of 1-(Chloromethoxy)-4-nitrobenzene (CAS: 14790-63-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(chloromethoxy)-4-nitrobenzene (CAS: 14790-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic nitro compound, characterized by its chloromethoxy and nitro functional groups, has demonstrated versatile applications in organic synthesis, drug development, and biochemical studies. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, as well as its unique reactivity in nucleophilic substitution reactions.

One of the most notable advancements in the study of 1-(chloromethoxy)-4-nitrobenzene is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a precursor in the synthesis of nitroaromatic derivatives with potent antibacterial activity against multidrug-resistant strains. The study reported that derivatives of this compound exhibited significant inhibition of bacterial growth, particularly in Gram-positive pathogens, by targeting essential enzymes involved in cell wall biosynthesis.

In addition to its antimicrobial potential, recent research has also investigated the compound's utility in photodynamic therapy (PDT). A 2024 paper in Chemical Communications described the synthesis of photosensitizers incorporating 1-(chloromethoxy)-4-nitrobenzene as a core structure. These photosensitizers demonstrated enhanced light absorption properties and efficient generation of reactive oxygen species (ROS), making them promising candidates for cancer treatment. The study further emphasized the compound's stability under physiological conditions, a critical factor for therapeutic applications.

Another area of interest is the compound's reactivity in cross-coupling reactions, which has been explored in the context of green chemistry. A recent study in Advanced Synthesis & Catalysis (2024) reported the use of 1-(chloromethoxy)-4-nitrobenzene in palladium-catalyzed C-C bond-forming reactions under mild conditions. The researchers achieved high yields and selectivity, underscoring the compound's potential as a sustainable building block for complex organic molecules.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 1-(chloromethoxy)-4-nitrobenzene-based compounds. Recent efforts have focused on improving synthetic routes to reduce byproduct formation and enhance yield. For instance, a 2023 study in Organic Process Research & Development proposed a modified synthesis protocol using continuous flow chemistry, which significantly improved the efficiency and safety of the production process.

In conclusion, 1-(chloromethoxy)-4-nitrobenzene (CAS: 14790-63-7) continues to be a valuable compound in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications and potential for innovation. Future research directions may include further exploration of its mechanistic pathways, optimization of its therapeutic efficacy, and development of greener synthetic methodologies. The ongoing interest in this compound underscores its importance as a versatile tool in the advancement of biomedical sciences.